4-Bromo-5-(tert-butyl)isoxazol-3-amine

• IUPAC Name: 4-bromo-5-tert-butyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C7H11BrN2O/c1-7(2,3)5-4(8)6(9)10-11-5/h1-3H3,(H2,9,10)
• InChI Key: YFIGFPCNOOJBBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=NO1)N)Br
• Molecular Formula: C7H11BrN2O
• Molecular Weight: 219.08 g/mol
• CAS No.: 55809-52-4

Description

4-Bromo-5-(tert-butyl)isoxazol-3-amine is a chemical compound that belongs to the isoxazole family. Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom at adjacent positions.

Scientific Research Applications

4-Bromo-5-(tert-butyl)isoxazol-3-amine has several scientific research applications:

Medicinal Chemistry: It is used in the development of novel drugs due to its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Organic Synthesis: This compound serves as a building block for the synthesis of more complex molecules in organic chemistry.

Biological Research: It is used in studies related to enzyme inhibition and receptor binding due to its unique structural features.

Industrial Applications: The compound is utilized in the production of various chemical intermediates and fine chemicals.

Future Directions

The future directions for “4-Bromo-5-(tert-butyl)isoxazol-3-amine” could involve the development of more eco-friendly synthetic strategies, given the significance of isoxazole compounds in drug discovery. Additionally, research could focus on expanding the available drug-like chemical space, which bind to the biological targets based on their chemical diversity.

Mechanism of Action

Target of Action

The primary target of 4-Bromo-5-(tert-butyl)isoxazol-3-amine is the FMS-like Tyrosine Kinase-3 (FLT3) receptor . FLT3 is a receptor tyrosine kinase that plays a critical role in the development and progress of acute myeloid leukemia .

Mode of Action

This compound interacts with the FLT3 receptor, inhibiting its activity .

Biochemical Pathways

The inhibition of FLT3 disrupts several downstream signaling pathways, including the PI3K/AKT, STAT5, and ERK pathways . These pathways are involved in cell survival, proliferation, and differentiation. By inhibiting FLT3, this compound can disrupt these pathways, leading to the inhibition of cell proliferation and induction of apoptosis .

Result of Action

The inhibition of FLT3 by this compound leads to the disruption of several cellular processes, including cell proliferation and survival . This can result in the induction of apoptosis in cancer cells, thereby inhibiting the progression of diseases such as acute myeloid leukemia .

Preparation Methods

The synthesis of 4-Bromo-5-(tert-butyl)isoxazol-3-amine can be achieved through several methods. One common approach involves the reaction of α-acetylenic γ-hydroxyaldehydes with hydroxylamine under catalyst-free and microwave-assisted conditions . Another method includes the use of hydroxyimoyl halides and dipolarophiles under mild basic conditions (e.g., sodium bicarbonate) at ambient temperature . Industrial production methods often employ metal-free synthetic routes to avoid the drawbacks associated with metal-catalyzed reactions, such as high costs, toxicity, and waste generation .

Chemical Reactions Analysis

4-Bromo-5-(tert-butyl)isoxazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium azide or potassium cyanide.

Cycloaddition: Isoxazoles can participate in (3 + 2) cycloaddition reactions with alkynes or alkenes to form various substituted isoxazoles

Comparison with Similar Compounds

4-Bromo-5-(tert-butyl)isoxazol-3-amine can be compared with other similar compounds, such as:

5-(tert-Butyl)isoxazol-3-amine: Lacks the bromine atom, which may result in different reactivity and biological activity.

4-Chloro-5-(tert-butyl)isoxazol-3-amine:

5-(tert-Butyl)-3-isoxazolamine: Similar structure but without the bromine substitution, affecting its chemical behavior and uses

Synthesis routes and methods

Procedure details

This compound was prepared from 3-amino-5-tert-butylisoxazole and N-bromosuccinimide as described in Example 25a in 91% yield, Rf 0.27 (3:1 hexanes/ethyl acetate).